Ethyl 2-amino-2-thioxoacetate
Overview
Description
Ethyl 2-amino-2-thioxoacetate, also known as ethyl thioacetate, is an organic compound that is used in organic synthesis and is commonly found in the food and beverage industry. It is a colorless liquid with a pungent odor and is soluble in many organic solvents, such as ethanol and acetone. Ethyl thioacetate is a versatile compound, with applications ranging from pharmaceuticals to fragrances.
Scientific Research Applications
Enzyme Inhibition : Ethyl 2-amino-2-thioxoacetate derivatives, particularly N-arylthiazole-2-amines and ethyl 2-[aryl(thiazol-2-yl)amino]acetates, have been shown to exhibit high inhibition of enzymes, such as alpha-glucosidase, which is significant for potential medicinal applications (Babar et al., 2017).
Organic Synthesis : This compound is useful in the synthesis of various organic molecules. For instance, Diels-Alder cycloadducts of thioaldehyde, ethyl thioxoacetate, can be used to produce various cyclopropanecarboxylates and ethyl 2-thioxopropionate, highlighting its versatility in chemical synthesis (Kirby et al., 1991).
Antibacterial Activity : Ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives synthesized from this compound have shown promising antibacterial activity, suggesting potential for future antimicrobial drug discovery (Prasad et al., 2017).
Photoelectronic Devices : Compounds synthesized from this compound have been found to exhibit good thermal stability and potential for use in photoelectronic devices due to their crystallinity and photoluminescence properties (Shafi et al., 2021).
Crystal Structure Analysis : The molecular structure of derivatives of this compound has been studied, providing valuable data for understanding the properties of these compounds, which can aid in the development of new materials and pharmaceuticals (Prasanth et al., 2015).
Pharmaceutical Applications : Ethyl 1-thioglycosides derived from 2-amino-2-deoxy-D-arabinose, a compound related to this compound, have shown potential for pharmaceutical applications (Wolfrom & Inouye, 1975).
Safety and Hazards
Ethyl 2-amino-2-thioxoacetate is classified as an irritant. It can cause serious eye irritation, skin irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin with plenty of soap and water in case of contact, and wearing protective gloves/clothing/eye/face protection .
Mechanism of Action
Target of Action
Ethyl 2-amino-2-thioxoacetate, also known as Ethyl thiooxamate , primarily targets the enzyme threonine synthase in plants . Threonine synthase plays a crucial role in the biosynthesis of threonine, an essential amino acid. By inhibiting this enzyme, this compound disrupts the normal growth and development of target plants .
Mode of Action
It is known to inhibit the activity of threonine synthase . This inhibition likely occurs through the compound’s interaction with the active site of the enzyme, preventing it from catalyzing the conversion of aspartate-semialdehyde to threonine.
Result of Action
The primary result of this compound’s action is the inhibition of growth and development in target plants . This occurs due to the disruption of threonine biosynthesis, which can affect various cellular processes, including protein synthesis. The specific molecular and cellular effects would depend on the role of threonine in the target organism.
properties
IUPAC Name |
ethyl 2-amino-2-sulfanylideneacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO2S/c1-2-7-4(6)3(5)8/h2H2,1H3,(H2,5,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMBMCMOZIGSBOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70369893 |
Source
|
| Record name | Ethyl amino(sulfanylidene)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70369893 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
16982-21-1 |
Source
|
| Record name | Ethyl thiooxamate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16982-21-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 174676 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016982211 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 16982-21-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=174676 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl amino(sulfanylidene)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70369893 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Acetic acid, 2-amino-2-thioxo-, ethyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.107.343 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does ethyl 2-amino-2-thioxoacetate contribute to the synthesis of 1,2,4-triazin-5(2H)-ones?
A1: this compound acts as a crucial reactant in the synthesis of novel 3,6-diamino-substituted 1,2,4-triazin-5(2H)-ones. [] This reaction involves a cyclocondensation with N1-amino-N2-arylmethyl- (or aryl-) guanidines under ultrasonic conditions. The thioxoacetate moiety provides the necessary sulfur and two carbon atoms that are incorporated into the 1,2,4-triazine ring system during the reaction. [] You can find more details about this synthesis in the paper titled "Synthese und Eigenschaften 3,6-diaminosubstituierter 1,2,4-Triazin-5(2H)-one / Synthesis and Properties of 3,6-Diamino-substituted 1,2,4-Triazin-5(2H)-ones". []
Q2: Can you describe another synthetic application of this compound highlighted in the provided research?
A2: In addition to 1,2,4-triazin-5(2H)-ones, this compound serves as a starting material in the synthesis of imidazo[1,2-a]pyrazine derivatives. [] Specifically, it is reacted with triethyl oxonium hexafluorophosphate to generate ethyl 2-(ethylthio)-2-iminoacetate. This intermediate then reacts with 3-amino-1,1,1-trifluoropropan-2-one hydrochloride to produce ethyl 4-(trifluoromethyl)-1H-imidazole-2-carboxylate, which serves as a key intermediate in the multi-step synthesis of the target imidazo[1,2-a]pyrazine compounds. [] This synthetic route is explored in the paper "Design, Synthesis and Antibacterial Activity of 1-(8-(ayloxy)-2-(trifluoromethyl)Imidazo [1, 2-apyrazin-6-yl] Ethan-1-Amine Derivatives". []
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